Cas no 69720-51-0 (1H-PYRAZOLE-4-CARBONITRILE, 5-AMINO-1-(6-CHLORO-3-PYRIDAZINYL)-)

• Product Name: 1H-PYRAZOLE-4-CARBONITRILE, 5-AMINO-1-(6-CHLORO-3-PYRIDAZINYL)-
• CAS No: 69720-51-0
• MF: C₈H₅ClN₆
• MW: 220.618498563766
• CID: 3232855
• PubChem ID: 6401133
• Update Time: 2025-04-21

1H-PYRAZOLE-4-CARBONITRILE, 5-AMINO-1-(6-CHLORO-3-PYRIDAZINYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-CARBONITRILE, 5-AMINO-1-(6-CHLORO-3-PYRIDAZINYL)-
• AB00722413-01
• AKOS000260470
• 3-chloro-6-(4-cyano-5-amino-1-pyrazolyl)pyridazine
• Z56885120
• EN300-4235487
• SCHEMBL11331843
• AF-399/13277002
• 5-amino-1-(6-chloro-3-pyridazinyl)-1H-pyrazole-4-carbonitrile
• LMNKIHGNJVOKAJ-UHFFFAOYSA-N
• 5-amino-1-(6-chloropyridazin-3-yl)pyrazole-4-carbonitrile
• SR-01000420281-1
• 5-Amino-1-(6-Chloropyridazin-3-Yl)-1H-Pyrazole-4-Carbonitrile
• SR-01000420281
• NSC-727570
• 3-chloro-6-(4-cyano-5-amino-1-pyrazolyl)-pyridazine
• NSC727570
• DS-016944
• 69720-51-0
• 6-( 5-amino -4-cyano-pyrazole-1yl)-3-chloro, pyridiazine

• Inchi： 1S/C8H5ClN6/c9-6-1-2-7(14-13-6)15-8(11)5(3-10)4-12-15/h1-2,4H,11H2
• InChI Key： LMNKIHGNJVOKAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N1C(=C(C#N)C=N1)N

Computed Properties

• Exact Mass: 220.0264219Da
• Monoisotopic Mass: 220.0264219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.4Ų